2-[3-[(2,5-dimethylbenzyl)sulfanyl]-5-(1H-indol-3-yl)-4H-1,2,4-triazol-4-yl]ethyl methyl ether

• IUPAC Name: 3-[5-[(2,5-dimethylphenyl)methylsulfanyl]-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C22H24N4OS/c1-15-8-9-16(2)17(12-15)14-28-22-25-24-21(26(22)10-11-27-3)19-13-23-20-7-5-4-6-18(19)20/h4-9,12-13,23H,10-11,14H2,1-3H3
• InChI Key: WWOMNVWHKWIQIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(N2CCOC)C3=CNC4=CC=CC=C43
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

2-[3-[(2,5-dimethylbenzyl)sulfanyl]-5-(1H-indol-3-yl)-4H-1,2,4-triazol-4-yl]ethyl methyl ether is a useful research compound. Its molecular formula is C22H24N4OS and its molecular weight is 392.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Studies

One study discusses the synthesis of hybrid molecules containing the tryptamine moiety, emphasizing their antimicrobial activities. The research outlines the creation of several compounds, including those with triazole rings, and evaluates their effectiveness against various microorganisms. The study suggests potential pharmaceutical applications for these compounds due to their bioactivity (Bektaş et al., 2010).

Cyclization and Pharmacological Properties

Another investigation explores the cyclization of thiosemicarbazides to form triazole and thiadiazole derivatives, examining their pharmacological properties. This work includes structural analysis and pharmacological testing on the central nervous system in mice, indicating the potential for these compounds in medical research (Maliszewska-Guz et al., 2005).

Tetrel Bonding Interactions in Triazole Derivatives

Research on triazole derivatives also delves into the π-hole tetrel bonding interactions within these compounds, providing insights into their molecular structures through spectroscopic and X-ray characterization. Such studies contribute to the understanding of the chemical behavior of triazoles and their potential utility in designing new materials and drugs (Ahmed et al., 2020).

Fungicidal Activity of Triazole-Thiadiazole Derivatives

The synthesis of heteroaryl triazole-thiadiazole compounds and their evaluation for fungicidal activity highlight another area of application. These compounds exhibit potential as fungicides, underscoring the versatility of triazole derivatives in agricultural as well as pharmaceutical applications (El-Telbani et al., 2007).